Cas no 1904420-08-1 (benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate)

• Product Name: benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate
• CAS No: 1904420-08-1
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5784537
• PubChem ID: 92126148
• Update Time: 2025-06-07

benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate
• F6523-0813
• AKOS025387509
• 1904420-08-1
• benzyl (1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)carbamate

• Inchi： 1S/C22H28N4O2/c1-16-23-20-10-6-5-9-19(20)21(24-16)26-13-11-18(12-14-26)25-22(27)28-15-17-7-3-2-4-8-17/h2-4,7-8,18H,5-6,9-15H2,1H3,(H,25,27)
• InChI Key： MWCPZPZPSOXTGM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCN(C2C3=C(CCCC3)N=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 380.22122615g/mol
• Monoisotopic Mass: 380.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate

Introduction to Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate (CAS No. 1904420-08-1)

Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1904420-08-1, represents a fusion of advanced chemical synthesis and pharmacological innovation. Its molecular structure incorporates a benzyl moiety linked to a carbamate group, which is further connected to a piperidine ring substituted with a 2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl fragment. Such a configuration imparts unique biochemical properties that make it a promising candidate for various therapeutic applications.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of novel pharmaceutical agents. The presence of the tetrahydroquinazoline scaffold is particularly noteworthy, as it is known for its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in developing drugs that target specific enzymatic pathways or receptors. For instance, modifications in the piperidine and tetrahydroquinazoline moieties have been shown to enhance binding affinity and selectivity, thereby improving therapeutic efficacy while minimizing side effects.

In the realm of drug discovery, the benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate structure offers a versatile platform for further chemical manipulation. Researchers have been exploring its utility in designing molecules that interact with protein targets involved in metabolic disorders and infectious diseases. The carbamate group, in particular, is a well-established pharmacophore that can participate in hydrogen bonding interactions within biological systems. This feature makes it an attractive component for developing inhibitors or agonists that modulate enzyme activity or receptor signaling.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate for their potential biological activity. These computational approaches allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced the precision of these predictions by leveraging vast datasets of known drug compounds and their interactions with biological targets. Such innovations are accelerating the pace at which new therapeutic agents are developed.

The pharmacological profile of Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases or phosphodiesterases relevant to cancer progression and inflammatory responses. The 2-methyl substituent on the tetrahydroquinazoline ring is particularly interesting because it can influence electronic properties and steric hindrance around the binding site. By fine-tuning this substituent pattern, chemists can modulate the compound's solubility, metabolic stability, and pharmacokinetic properties.

Another compelling aspect of this compound is its potential application in combination therapies. The ability to design molecules that target multiple pathways simultaneously has become a cornerstone of modern medicine. For example, combining inhibitors that target both angiogenesis and tumor metabolism has shown promise in preclinical trials for certain types of cancer. The structural features of Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamate make it a suitable candidate for such multi-targeted approaches.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts ensures high enantioselectivity when necessary, which is crucial for drugs intended for human use.

As research continues to uncover new therapeutic applications for Benzyl N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yll)piperidin-4-yll]carbamate, collaborations between academic institutions and pharmaceutical companies are likely to intensify. These partnerships will facilitate the translation of laboratory discoveries into clinical candidates with tangible benefits for patients worldwide. The compound's unique structural attributes position it as a valuable asset in the ongoing quest to develop safer and more effective medications.

In conclusion,Benzyl N-[1-(2-methyltetrahydroquinazolin)-4-piperidin]-carbamate (CAS No: 1904420–08–1) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its intricate molecular design offers opportunities for innovation across multiple therapeutic domains while adhering to stringent chemical principles designed to ensure safety and efficacy.